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Compound of Interest

Compound Name: 3-lodo-4-methoxypyridine

Cat. No.: B1298235

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling protocols for 3-lodo-4-
methoxypyridine, a key intermediate in pharmaceutical synthesis. Adherence to these
guidelines is crucial to ensure a safe laboratory environment and minimize risks associated
with the handling of this compound.

Hazard Identification and Classification

3-lodo-4-methoxypyridine is classified as a hazardous substance. The primary hazards
associated with this compound are:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

GHS Pictogram:

e GHSO07: Exclamation Mark

Signal Word: Warning

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1298235?utm_src=pdf-interest
https://www.benchchem.com/product/b1298235?utm_src=pdf-body
https://www.benchchem.com/product/b1298235?utm_src=pdf-body
https://www.benchchem.com/product/b1298235?utm_src=pdf-body
https://aksci.com/sds/5369EC_SDS.pdf
https://aksci.com/sds/5369EC_SDS.pdf
https://aksci.com/sds/5369EC_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 3-lodo-4-
methoxypyridine is essential for its safe handling and storage.

Property Value Reference
Molecular Formula CeHeINO

Molecular Weight 235.02 g/mol

Appearance Solid

CAS Number 89640-55-1

Safe Handling and Storage

Proper handling and storage procedures are paramount to prevent exposure and maintain the
integrity of the compound.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

» Wash hands thoroughly after handling.[1][2]

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

e Use only outdoors or in a well-ventilated area.[1][3]

o Wear suitable protective clothing, gloves, and eye/face protection.[1][3]
e Do not eat, drink, or smoke when using this product.[3][4]

¢ Minimize dust generation and accumulation.[1]

Storage:

o Store in a tightly-closed container when not in use.[1][3]
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» Store in a cool, dry, well-ventilated area away from incompatible substances.[1][3]

o Keep away from sources of ignition.[1][4]

o Store locked up.[1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 3-lodo-4-

methoxypyridine to prevent direct contact and inhalation.

PPE Type Specification

Purpose

] Chemical safety goggles or
Eye/Face Protection )
face shield.

To protect against splashes
and dust.[1][5]

_ Chemical-resistant gloves
Hand Protection o
(e.g., nitrile rubber).

To prevent skin contact.[1][6]

) Laboratory coat, long-sleeved
Body Protection )
shirt, and trousers.

To prevent skin exposure.[1][7]

) ) NIOSH-approved respirator
Respiratory Protection _ _ ,
with appropriate cartridges.

To be used when ventilation is
inadequate or when handling
large quantities to prevent

inhalation of dust or vapors.[4]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

General Advice:

e Immediately remove any clothing contaminated by the product.[1]

» Move out of the dangerous area.[1]

o Consult a physician and show the safety data sheet.[1]
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Specific First Aid Procedures:

Exposure Route First Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1][2]

Immediately flush skin with running water for at
. least 15 minutes while removing contaminated
Skin Contact ) ]
clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[1][8]

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Obtain medical aid

immediately.[1][8]

Do NOT induce vomiting without medical
_ advice. Rinse mouth with water. Never
Ingestion . _ _
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1][2]

Accidental Release Measures

In case of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Wear appropriate protective equipment and keep unprotected
personnel away.[1]

» Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[1]

» Methods for Cleaning Up: Vacuum, sweep up, or absorb with inert material and place into a
suitable disposal container. Consult local regulations for disposal.[1]

Experimental Protocols

While specific experimental protocols for determining the toxicity of 3-lodo-4-methoxypyridine
are not publicly available, the following general methodologies are typically employed in
toxicology studies.
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Acute Oral Toxicity (LD50):

Animal Model: Typically rats or mice.

o Dosage: A range of single doses of the substance is administered orally to different groups of
animals.

o Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and
mortality.

o LD50 Calculation: The lethal dose for 50% of the test animals (LD50) is calculated using
statistical methods.

Skin Irritation Test:

Animal Model: Typically rabbits.

Application: A small amount of the substance is applied to a shaved patch of skin.

Observation: The skin is observed for signs of irritation, such as redness, swelling, and
inflammation, at specific time intervals.

Scoring: The severity of the irritation is scored based on a standardized scale.

Eye Irritation Test:

Animal Model: Typically rabbits.

Application: A small amount of the substance is instilled into one eye of the animal.

Observation: The eye is observed for signs of irritation, such as redness, swelling, and
discharge, at specific time intervals.

Scoring: The severity of the irritation is scored based on a standardized scale.

Visual Guides

The following diagrams illustrate key safety workflows for handling 3-lodo-4-methoxypyridine.
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Spill of 3-Todo-4-methoxypyridine
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Caption: Spill Response Workflow

Exposure to 3-lodo-4-methoxypyridine
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Caption: First Aid Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Handling of 3-lodo-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

